Cas no 1119449-49-8 (3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride)
1119449-49-8 structure
Product Name:3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride
CAS No:1119449-49-8
MF:C8H17NO2
MW:159.2260825634
CID:1076152
PubChem ID:25219189
Update Time:2025-04-20
3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride
- 1119449-49-8
- 3-(Isopropyl(methyl)amino)-2-methylpropanoic acid
- STK502946
- AKOS016342120
- 2-methyl-3-[methyl(propan-2-yl)amino]propanoic acid
- 3-[isopropyl(methyl)amino]-2-methylpropanoic acid
- 3-(Isopropyl(methyl)amino)-2-methylpropanoicacid
- AKOS000321698
-
- MDL: MFCD09971247
- Inchi: 1S/C8H17NO2/c1-6(2)9(4)5-7(3)8(10)11/h6-7H,5H2,1-4H3,(H,10,11)
- InChI Key: XKDVXLIOJSJJIJ-UHFFFAOYSA-N
- SMILES: OC(C(C)CN(C)C(C)C)=O
Computed Properties
- Exact Mass: 159.125928785g/mol
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 40.5Ų
3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride Security Information
- HazardClass:IRRITANT
3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757337-1g |
3-(Isopropyl(methyl)amino)-2-methylpropanoic acid |
1119449-49-8 | 95% | 1g |
¥1107.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757337-5g |
3-(Isopropyl(methyl)amino)-2-methylpropanoic acid |
1119449-49-8 | 95% | 5g |
¥3322.00 | 2024-08-09 |
3-[Isopropyl(methyl)amino]-2-methylpropanoic acid hydrochloride Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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